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Compound of Interest

Compound Name: Eucomoside B

Cat. No.: B1260252

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure elucidation
of Eucomoside B, an iridoid glycoside isolated from the green leaves of Eucommia ulmoides.
The following sections detail the experimental protocols and data analysis that were
instrumental in determining its molecular architecture.

Spectroscopic Data Analysis

The structural determination of Eucomoside B was primarily achieved through a combination
of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. High-resolution
mass spectrometry provided the molecular formula, while a suite of 1D and 2D NMR
experiments revealed the connectivity and stereochemistry of the molecule.

Table 1: Mass Spectrometry Data for Eucomoside B

Parameter Value Reference
Molecular Formula C25H31NO11 [1]
Exact Mass 521.1897 [1]
o HR-FAB-MS (Negative lon
lonization Method [1]
Mode)
Observed lon [M-H]~ 520.1824 [1]
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Table 2: *H NMR Spectroscopic Data for Eucomoside B
(500 MHz, CDs0D)
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Position OoH (ppm) Multiplicity J (Hz)
Iridoid Moiety

1 5.21 d 8.0

3 7.49 s

5 3.09 m

6a 1.95 m

6P 2.25 m

7a 1.83 m

7B 1.65 m

8 2.05 m

9 5.78 dd 5.0,2.0
10 1.15 d 7.0

Glucose Moiety

1 4.65 d 8.0

2 3.25 dd 9.0,8.0
3 3.40 t 9.0

4' 3.35 t 9.0

5' 3.45 m

6'a 3.85 dd 12.0, 2.0
6'b 3.68 dd 12.0,5.5

Phenylalanine Moiety

2" 4.63 t 7.0
3"a 3.28 dd 14.0,7.0
3"b 3.08 dd 14.0,7.0
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5", 9" 7.25 m
6", 8" 7.30 m
7" 7.20 m

Data extracted from Takamura et al., 2007.

Table 3: **C NMR Spectroscopic Data for Eucomoside B
(125 MHz, CDs0D)
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Position oC (ppm)
Iridoid Moiety

1 98.9
3 152.8
4 110.2
5 37.9
6 24.8
7 315
8 46.8
9 134.5
10 13.5
11 170.1

Glucose Moiety

1 100.2
2 74.8
3 77.9
4' 71.7
5' 78.0
6' 62.9

Phenylalanine Moiety

1" 174.2
2" 55.1
3" 38.5
4" 138.4
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5", 9" 130.3
6", 8" 129.5
7" 127.8

Data extracted from Takamura et al., 2007 and Dinda et al., 2009.

Experimental Protocols
Isolation and Purification of Eucomoside B

The isolation of Eucomoside B from the green leaves of Eucommia ulmoides involved a multi-
step extraction and chromatographic process as described by Takamura et al. (2007).[1]

o Extraction: Dried and powdered green leaves of E. ulmoides were extracted with methanol
(MeOH).

« Partitioning: The resulting extract was partitioned between ethyl acetate (EtOAc) and water.
The aqueous layer, containing the polar glycosides, was retained.

o Column Chromatography: The agueous extract was subjected to column chromatography on
Diaion HP-20, with a stepwise gradient of water to methanol.

o Further Chromatographic Separation: The iridoid-containing fractions were further purified
using silica gel column chromatography and preparative high-performance liquid
chromatography (HPLC) to yield pure Eucomoside B.

Spectroscopic Analysis

The structural elucidation of the purified Eucomoside B was performed using the following
spectroscopic methods:

e Mass Spectrometry: High-resolution fast atom bombardment mass spectrometry (HR-FAB-
MS) was conducted in negative ion mode to determine the exact mass and molecular
formula.[1]
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 NMR Spectroscopy: *H and 3C NMR spectra were recorded on a 500 MHz spectrometer. 2D
NMR experiments, including COSY (Correlation Spectroscopy), HMQC (Heteronuclear
Multiple Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation), were
utilized to establish the connectivity of protons and carbons within the molecule.

Structural Elucidation Workflow

The logical process of deducing the structure of Eucomoside B is outlined in the following

workflow diagram.
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Figure 1. Experimental workflow for the isolation and structural elucidation of Eucomoside B.
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Biological Activity and Signaling Pathways

Currently, there is limited specific information available in the public domain regarding the
detailed biological activities and associated signaling pathways of Eucomoside B. However,
iridoid glycosides isolated from Eucommia ulmoides are known to possess a range of
pharmacological properties, including anti-inflammatory and neuroprotective effects.[2] Further
research is required to elucidate the specific biological functions of Eucomoside B.

Below is a generalized representation of a potential signaling pathway that could be
investigated for iridoid glycosides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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